Cas no 920373-01-9 (1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one)

• Product Name: 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one
• CAS No: 920373-01-9
• MF: C₂₅H₂₇N₇O₂
• MW: 457.527584314346
• CID: 5496609
• Update Time: 2025-05-21

1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-4-phenylbutan-1-one
• 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one

• Inchi： 1S/C25H27N7O2/c1-34-21-12-10-20(11-13-21)32-25-23(28-29-32)24(26-18-27-25)31-16-14-30(15-17-31)22(33)9-5-8-19-6-3-2-4-7-19/h2-4,6-7,10-13,18H,5,8-9,14-17H2,1H3
• InChI Key： ZJDJKFNPMUAJSX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(OC)C=C4)N=NC=32)CC1)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one

Comprehensive Analysis of 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one (CAS No. 920373-01-9)

The compound 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-4-phenylbutan-1-one (CAS No. 920373-01-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core linked to a piperazine moiety and a phenylbutanone tail, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential interactions with enzymes and receptors, given its structural similarity to known bioactive compounds.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their versatility in drug discovery. The 4-methoxyphenyl group in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in CNS-targeted therapies. Computational studies suggest that the piperazine bridge may contribute to binding affinity with serotonin or dopamine receptors, aligning with current trends in neuropharmacology. This aligns with popular search queries like "triazolopyrimidine CNS drugs" or "piperazine-based receptor modulators," reflecting growing public interest in precision medicine.

The synthetic pathway for CAS No. 920373-01-9 involves multi-step organic transformations, including 1,3-dipolar cycloaddition to form the triazole ring—a technique frequently searched by chemistry students. Analytical characterization typically employs LC-MS and ¹H/¹³C NMR, with the methoxy proton appearing as a distinctive singlet at ~3.8 ppm. These technical details respond to common researcher inquiries about "characterization of triazolopyrimidines" while demonstrating the compound's analytical tractability.

From a drug development perspective, the phenylbutanone segment offers structural flexibility for SAR studies—a hot topic in medicinal chemistry forums. Patent literature reveals derivatives of this scaffold showing kinase inhibition activity, coinciding with increased searches for "small molecule kinase inhibitors 2024." The compound's balanced logP (~2.8) and polar surface area (~75 Ų) suggest favorable pharmacokinetics, addressing frequent questions about "optimizing drug-like properties in heterocycles."

Environmental and metabolic stability studies indicate that the triazolopyrimidine core resists oxidative degradation, while the piperazine nitrogen may undergo hepatic N-oxidation—information valuable to researchers querying "phase I metabolism of N-heterocycles." These properties, combined with the compound's melting point (198-202°C) and solubility profile, make it suitable for formulation development, answering practical formulation chemists' concerns about "handling high-melting point APIs."

Emerging applications in photopharmacology exploit the 4-methoxyphenyl group's potential for light-induced isomerization, connecting to trending searches about "photoswitchable pharmaceuticals." Meanwhile, the scaffold's similarity to approved triazole antifungals has spurred investigations into repurposing possibilities—a strategy dominating recent PubMed alerts on "drug repositioning."

Quality control protocols for CAS No. 920373-01-9 typically specify HPLC purity >98%, with special attention to residual solvents from the triazole formation step—addressing quality assurance professionals' frequent questions about "ICH guidelines for heterocyclic impurities." The compound's stability under accelerated conditions (40°C/75% RH for 6 months) meets regulatory expectations for investigational new drugs.

In conclusion, this triazolopyrimidine-piperazine hybrid represents a multifaceted research tool bridging synthetic chemistry, computational modeling, and translational medicine. Its structural features respond to contemporary research demands while offering numerous handles for further optimization—a fact reflected in its growing appearance in both academic publications and pharmaceutical patent applications worldwide.